Cas no 2227803-42-9 (tert-butyl N-{5-chloro-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate)

• Product Name: tert-butyl N-{5-chloro-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate
• CAS No: 2227803-42-9
• MF: C₁₃H₁₅ClF₃NO₃
• MW: 325.711313486099
• CID: 6415412
• PubChem ID: 165655413
• Update Time: 2025-06-13

tert-butyl N-{5-chloro-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-chloro-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate
• 2227803-42-9
• EN300-1889265
• tert-butyl N-{5-chloro-2-[(1S)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate

• Inchi： 1S/C13H15ClF3NO3/c1-12(2,3)21-11(20)18-9-6-7(14)4-5-8(9)10(19)13(15,16)17/h4-6,10,19H,1-3H3,(H,18,20)/t10-/m0/s1
• InChI Key： KGWFTPPTJZFNOI-JTQLQIEISA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)[C@@H](C(F)(F)F)O

Computed Properties

• Exact Mass: 325.0692555g/mol
• Monoisotopic Mass: 325.0692555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{5-chloro-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate

Professional Introduction to Tert-butyl N-{5-chloro-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate (CAS No. 2227803-42-9)

Tert-butyl N-{5-chloro-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate, a compound with the CAS number 2227803-42-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a tert-butyl group and a complex aromatic ring system with substituents such as 5-chloro and 2,2,2-trifluoro makes this molecule a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of chiral auxiliaries, such as the (1S) configuration in the side chain, highlights the importance of stereochemistry in the development of biologically active molecules. This aspect is particularly relevant in the design of drugs that require specific enantiomeric purity to exhibit optimal pharmacological activity.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of fluorine atoms into pharmaceutical molecules has been shown to modulate their pharmacokinetic properties significantly. In the case of Tert-butyl N-{5-chloro-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate, the 2,2,2-trifluoro substituent is expected to contribute to its stability and resistance to degradation by metabolic enzymes.

The structural motif of this compound also suggests potential interactions with biological targets. The aromatic ring system, combined with the electron-withdrawing effects of chlorine and fluorine atoms, could facilitate binding to specific enzymes or receptors. Such interactions are crucial for the development of drugs that act as inhibitors or modulators of biological pathways. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory responses.

The tert-butyl group at the carbamate position not only provides steric hindrance but also influences the solubility and permeability of the molecule. These properties are critical for determining whether a drug can effectively cross biological membranes and reach its target site. The balance between steric bulk and lipophilicity is a key consideration in drug design, and Tert-butyl N-{5-chloro-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate offers an interesting case study for understanding these relationships.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacological profiles of compounds with high accuracy. By leveraging molecular modeling techniques, scientists can simulate interactions between Tert-butyl N-{5-chloro-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate and potential biological targets. These simulations have provided valuable insights into how modifications to the structure might enhance its activity or selectivity.

The synthesis and characterization of this compound have also contributed to our understanding of fluorinated organic chemistry. The use of fluorine-containing reagents and intermediates has opened up new possibilities for creating structurally diverse molecules with tailored properties. This area of research is particularly relevant for developing next-generation pharmaceuticals that offer improved efficacy and reduced side effects.

In conclusion, Tert-butyl N-{5-chloro-2-(1S)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate (CAS No. 2227803-42-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.